Cas no 32369-03-2 (3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside)

3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside structure
32369-03-2 structure
Product Name:3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
CAS No:32369-03-2
MF:C21H21O12
MW:465.384247541428
CID:6686939
Update Time:2024-03-02

3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside Chemical and Physical Properties

Names and Identifiers

    • Bladhianin
    • 3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
    • Inchi: 1S/C21H20O12/c22-6-15-17(28)18(29)19(30)21(33-15)31-8-3-10(23)9-5-13(26)20(32-14(9)4-8)7-1-11(24)16(27)12(25)2-7/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27)/p+1
    • InChI Key: BYVVSZFWJGRSIK-UHFFFAOYSA-O
    • SMILES: OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(O)C(O)=C(O)C=4)=[O+]3)O)=C(O)C=2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • XLogP3: 0.129
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